4-Methoxybenzoic acid (1R)-1,2,3,3a,4,7,8,8a-octahydro-8aβ-hydroxy-3aβ,6-dimethyl-1β-(1-methylethyl) 4-Methoxybenzoic acid (1R)-1,2,3,3a,4,7,8,8a-octahydro-8aβ-hydroxy-3aβ,6-dimethyl-1β-(1-methylethyl)
Brand Name: Vulcanchem
CAS No.: 104758-20-5
VCID: VC0012227
InChI: InChI=1S/C23H30O5/c1-14(2)18-13-19(24)22(4)20(12-15(3)10-11-23(18,22)26)28-21(25)16-6-8-17(27-5)9-7-16/h6-9,12,14,18,20,26H,10-11,13H2,1-5H3/t18-,20-,22-,23+/m1/s1
SMILES: CC1=CC(C2(C(=O)CC(C2(CC1)O)C(C)C)C)OC(=O)C3=CC=C(C=C3)OC
Molecular Formula: C23H30O5
Molecular Weight: 386.5 g/mol

4-Methoxybenzoic acid (1R)-1,2,3,3a,4,7,8,8a-octahydro-8aβ-hydroxy-3aβ,6-dimethyl-1β-(1-methylethyl)

CAS No.: 104758-20-5

Main Products

VCID: VC0012227

Molecular Formula: C23H30O5

Molecular Weight: 386.5 g/mol

4-Methoxybenzoic acid (1R)-1,2,3,3a,4,7,8,8a-octahydro-8aβ-hydroxy-3aβ,6-dimethyl-1β-(1-methylethyl) - 104758-20-5

CAS No. 104758-20-5
Product Name 4-Methoxybenzoic acid (1R)-1,2,3,3a,4,7,8,8a-octahydro-8aβ-hydroxy-3aβ,6-dimethyl-1β-(1-methylethyl)
Molecular Formula C23H30O5
Molecular Weight 386.5 g/mol
IUPAC Name [(1R,3aR,4R,8aS)-8a-hydroxy-3a,6-dimethyl-3-oxo-1-propan-2-yl-2,4,7,8-tetrahydro-1H-azulen-4-yl] 4-methoxybenzoate
Standard InChI InChI=1S/C23H30O5/c1-14(2)18-13-19(24)22(4)20(12-15(3)10-11-23(18,22)26)28-21(25)16-6-8-17(27-5)9-7-16/h6-9,12,14,18,20,26H,10-11,13H2,1-5H3/t18-,20-,22-,23+/m1/s1
Standard InChIKey UJYSKNUHBUUKAD-URHOCTSQSA-N
Isomeric SMILES CC1=C[C@H]([C@]2(C(=O)C[C@@H]([C@]2(CC1)O)C(C)C)C)OC(=O)C3=CC=C(C=C3)OC
SMILES CC1=CC(C2(C(=O)CC(C2(CC1)O)C(C)C)C)OC(=O)C3=CC=C(C=C3)OC
Canonical SMILES CC1=CC(C2(C(=O)CC(C2(CC1)O)C(C)C)C)OC(=O)C3=CC=C(C=C3)OC
PubChem Compound 14486243
Last Modified Nov 11 2021
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